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Compound of Interest

Compound Name: N-Tert-butylacrylamide

Cat. No.: B110227 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety, handling, and

Material Safety Data Sheet (MSDS) information for N-tert-butylacrylamide (NTBA). The

information is intended to equip researchers, scientists, and professionals in drug development

with the necessary knowledge to handle this chemical safely and responsibly. This guide

summarizes key quantitative data in structured tables, details relevant experimental protocols

based on international guidelines, and provides visual representations of safety workflows and

logical relationships.

Chemical Identification and Physical Properties
N-tert-butylacrylamide is a monofunctional acrylamide monomer. It is a white, crystalline solid

at room temperature and is used in the synthesis of polymers for various applications, including

in the pharmaceutical and biomedical fields.
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Property Value Reference

CAS Number 107-58-4 [1]

Molecular Formula C₇H₁₃NO [1]

Molecular Weight 127.18 g/mol [1]

Appearance
White to off-white crystalline

solid/powder
[1][2]

Melting Point 126-130 °C [1][2]

Boiling Point
215 °C at 760 mmHg

(decomposes)
[2]

Density 1.015 g/cm³ at 25 °C [2]

Solubility

Soluble in methanol, ethanol,

and other organic solvents.

Slightly soluble in water.

[2]

Vapor Pressure 0.02 mmHg at 25 °C [2]

Hazard Identification and Classification
N-tert-butylacrylamide is classified as harmful if swallowed and causes skin and serious eye

irritation. It is important to handle this chemical with appropriate personal protective equipment

and in a well-ventilated area.

Hazard
Classification

GHS Category Signal Word Hazard Statement

Acute Toxicity, Oral Category 4 Warning
H302: Harmful if

swallowed

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation

Serious Eye

Damage/Eye Irritation
Category 2A Warning

H319: Causes serious

eye irritation
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Data sourced from multiple safety data sheets.

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize the risk of exposure and

ensure the stability of N-tert-butylacrylamide.

Handling:

Use in a well-ventilated area or under a chemical fume hood.[2]

Avoid breathing dust.

Avoid contact with skin, eyes, and clothing.[2]

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.[1]

Wash hands thoroughly after handling.[2]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[2]

Keep away from heat, sparks, and open flames.

Store separately from incompatible materials such as strong oxidizing agents, strong acids,

and strong bases.[2]

Emergency Procedures and First Aid
In the event of exposure or a spill, immediate and appropriate action is necessary.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

[2]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Get medical attention if

irritation develops.[2]

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical

aid.[2]

Ingestion

Do NOT induce vomiting. If victim is conscious

and alert, give 2-4 cupfuls of milk or water.

Never give anything by mouth to an

unconscious person. Get medical aid

immediately.[2]

Accidental Release Measures:

Evacuate the area and ventilate it.

Wear appropriate personal protective equipment.

For small spills, sweep up the material and place it in a suitable disposal container. Avoid

generating dust.

For large spills, dike the area to prevent spreading and collect the material for disposal.

Toxicological Information
The toxicological properties of N-tert-butylacrylamide have been evaluated through various

studies. The following table summarizes the available acute toxicity data.
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Test Species Route Value

LD50 Rat Oral 300 - 2000 mg/kg bw

LD50 Rabbit Dermal > 2000 mg/kg bw

LC50 Rat Inhalation No data available

Data is a composite from multiple safety data sheets and may not be from studies conducted

under specific OECD guidelines.

Experimental Protocols
The following sections detail the methodologies for key toxicological assessments as

prescribed by the Organisation for Economic Co-operation and Development (OECD)

guidelines. These protocols represent the standard for regulatory safety testing.

Acute Oral Toxicity - OECD Guideline 423 (Acute Toxic
Class Method)
This method is used to determine the acute oral toxicity of a substance. It is a stepwise

procedure with the use of a small number of animals per step.[3]

Principle: A single sex (typically females) is used in a stepwise procedure. Each step involves

dosing three animals with a fixed dose. The absence or presence of mortality in a step

determines the next step: either dosing at a higher or lower fixed dose level or stopping the

test.[3]

Methodology:

Animal Selection: Healthy, young adult rats (e.g., Wistar or Sprague-Dawley strains) are

used.[3]

Housing and Feeding: Animals are housed in appropriate cages with controlled temperature,

humidity, and a 12-hour light/dark cycle. Standard laboratory diet and water are provided ad

libitum, with a short fasting period before dosing.[3]
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Dose Preparation: The test substance is typically administered in a constant volume over the

range of doses to be tested. The vehicle should be chosen to ensure optimal solubility and

stability of the test substance and should be non-toxic.

Administration: The substance is administered in a single dose by gavage using a stomach

tube or a suitable intubation cannula.[3]

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days. Observations are made frequently on the day of dosing and at

least daily thereafter.[4]

Necropsy: All animals (including those that die during the test and those euthanized at the

end) are subjected to a gross necropsy.

Acute Dermal Irritation/Corrosion - OECD Guideline 404
This guideline describes a procedure for the assessment of acute skin irritation and corrosion.

[5]

Principle: The test substance is applied in a single dose to a small area of the skin of an

experimental animal. The degree of irritation or corrosion is evaluated at specific intervals.[6]

Methodology:

Animal Selection: Healthy, young adult albino rabbits are typically used.[5]

Preparation of the Skin: Approximately 24 hours before the test, the fur is clipped from the

dorsal area of the trunk of the animal.

Application of the Test Substance: A gauze patch of approximately 2.5 cm x 2.5 cm is loaded

with 0.5 mL (for liquids) or 0.5 g (for solids and semi-solids) of the test substance and applied

to the clipped skin. The patch is covered with an occlusive dressing.[5]

Exposure Duration: The exposure period is typically 4 hours.[5]

Observation: After the exposure period, the patch is removed, and the skin is gently

cleansed. Dermal reactions (erythema and edema) are graded and recorded at 1, 24, 48,
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and 72 hours after patch removal. The observation period may be extended up to 14 days to

determine the reversibility of the effects.[6]

Scoring: The Draize scoring system is used to evaluate the severity of the skin reactions.

Acute Eye Irritation/Corrosion - OECD Guideline 405
This guideline provides a method for determining the potential of a substance to cause eye

irritation or corrosion.[7][8][9]

Principle: The test substance is applied in a single dose into the conjunctival sac of one eye of

an experimental animal. The untreated eye serves as a control. The degree of eye

irritation/corrosion is evaluated by scoring lesions of the cornea, iris, and conjunctiva at specific

intervals.[7][8][9]

Methodology:

Animal Selection: Healthy, young adult albino rabbits are the preferred species.[7][8][9]

Application of the Test Substance: A single dose of 0.1 mL of a liquid or 0.1 g of a solid is

instilled into the conjunctival sac of one eye. The eyelids are then gently held together for

about one second.[7][8][9]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. The

observation period may be extended if the effects are not resolved.[7][8][9]

Scoring: The Draize scoring system is used to evaluate the severity of ocular lesions.

Visualizations
The following diagrams illustrate key logical relationships and workflows related to the safe

handling and assessment of N-tert-butylacrylamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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